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Compound of Interest

Compound Name: UNC0379

Cat. No.: B15583655

Get Quote

For immediate safety, treat UNC0379 and all associated waste as hazardous chemical waste.

Consult the official Safety Data Sheet (SDS) provided by your supplier for specific disposal

instructions, as this document provides general guidance based on best practices for potent,

biologically active research compounds.

UNC0379 is a selective inhibitor of the lysine methyltransferase SETD8 and is utilized in

various research applications, including studies on inflammation and cancer.[1][2] Due to its

biological activity, proper handling and disposal are crucial to ensure personnel safety and

environmental protection. All waste contaminated with UNC0379, including unused solid

compound, solutions, and contaminated labware, must be segregated from general laboratory

waste and disposed of following institutional and regulatory guidelines for hazardous chemical

waste.

Immediate Safety and Handling Precautions
Before working with UNC0379, a thorough risk assessment should be conducted. This

compound should be handled in a designated area, such as a chemical fume hood, to minimize

inhalation exposure. The product information from suppliers explicitly warns against ingestion,

inhalation, and contact with eyes and skin, advising thorough washing after handling.
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Recommended Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves (nitrile or equivalent) are required. Double gloving is

recommended.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A dedicated lab coat should be worn and laundered professionally.

Respiratory Protection: If there is a risk of aerosolization, a fit-tested N95 respirator or

higher-level respiratory protection may be necessary.

Step-by-Step Disposal Plan
The disposal of UNC0379 and any contaminated materials must be managed to prevent its

release into the environment and to comply with all local, state, and federal regulations.

Segregation of Waste: All waste contaminated with UNC0379 must be segregated from non-

hazardous laboratory waste at the point of generation. This includes:

Unused or expired solid UNC0379.

Solutions containing UNC0379.

Contaminated consumables such as pipette tips, microfuge tubes, vials, and syringe

needles.

Contaminated PPE (gloves, disposable lab coats).

Bench paper or absorbent pads used in the work area.

Solid Waste Disposal:

Collect all solid waste, including contaminated consumables and PPE, in a dedicated,

clearly labeled hazardous waste container.

The container must be sealable and made of a material compatible with the chemicals

used.
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Label the container with "Hazardous Chemical Waste" and list the contents, including

"UNC0379."

Liquid Waste Disposal:

Solutions containing UNC0379 should be collected in a designated, leak-proof, and

shatter-resistant hazardous waste container.

The container must be compatible with the solvents used (e.g., DMSO, ethanol).

Do not mix incompatible waste streams.

Label the container with "Hazardous Chemical Waste," and list all chemical components

and their approximate concentrations.

Sharps Disposal:

Syringes and needles used for handling UNC0379 solutions must be disposed of in a

designated sharps container for hazardous chemical waste.

Do not dispose of these in a regular biohazardous sharps container unless your

institution's policy explicitly allows for it.

Decontamination of Work Surfaces:

At the end of each procedure, thoroughly decontaminate the work area. Use a suitable

cleaning agent as recommended by your institution's safety office.

All materials used for decontamination (e.g., wipes, paper towels) should be disposed of

as solid hazardous waste.

Waste Pickup and Disposal:

Store the sealed and labeled hazardous waste containers in a designated satellite

accumulation area.

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

department. Do not dispose of UNC0379 waste down the drain or in the regular trash.
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Quantitative Data Summary
While specific quantitative disposal limits for UNC0379 are not publicly available and would be

determined by local regulations, the following table summarizes solubility data which is relevant

for preparing solutions and understanding potential waste streams.

Solvent Solubility

Dimethyl sulfoxide (DMSO) ≥ 20 mg/mL

Ethanol ≥ 10 mg/mL

DMF ~20 mg/mL

DMSO:PBS (pH 7.2) (1:1) ~0.5 mg/mL

Data sourced from supplier information.[1]

Experimental Protocol Context
UNC0379 is often used in cell-based assays and in vivo studies.[1][2] Waste generated from

these experiments will contain the compound in various matrices.

In Vitro Assays (Cell Culture):

Methodology: Cells are typically treated with UNC0379 at various concentrations (e.g., 1-10

µM).

Waste Generated: The primary waste will be cell culture media containing UNC0379, as well

as contaminated flasks, plates, and pipette tips. This liquid waste should be collected and

treated as hazardous chemical waste. Some institutions may require chemical disinfection

(e.g., with 10% bleach) prior to collection by EHS, but this should be verified to ensure it

does not create a secondary hazard.

In Vivo Studies (Animal Models):

Methodology: UNC0379 may be administered to animals via routes such as intratracheal

administration.
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Waste Generated: Animal carcasses, bedding, and excreta may contain the compound and

its metabolites. This waste must be handled and disposed of in accordance with institutional

guidelines for hazardous or antineoplastic animal waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

UNC0379 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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